
physical and chemical properties of
monoethanolamine lauryl sulfate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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An In-depth Technical Guide to the Physical and Chemical Properties of Monoethanolamine
Lauryl Sulfate

For Researchers, Scientists, and Drug Development
Professionals
Introduction: Monoethanolamine Lauryl Sulfate (MEA-Lauryl Sulfate) is an anionic surfactant

widely utilized in the cosmetic, personal care, and pharmaceutical industries.[1][2] Its popularity

stems from its excellent foaming, emulsifying, and cleansing properties, coupled with a

reputation for being milder on the skin compared to other sulfates.[1] This technical guide

provides a comprehensive overview of the core physical and chemical properties of MEA-

Lauryl Sulfate, detailed experimental protocols for their characterization, and visual

representations of key processes and mechanisms.

Core Physical and Chemical Properties
The fundamental properties of MEA-Lauryl Sulfate are summarized below. These values are

critical for formulation development, quality control, and predicting its behavior in various

applications.
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Property Value/Description Source(s)

Appearance
Clear to slightly yellow liquid at

room temperature.
[1]

Odor Distinctive. [1]

Solubility
Good solubility in water;

insoluble in oils.
[1]

Density Approximately 1.03 g/mL. [1]

Boiling Point
~492.50 °C @ 760.00 mm Hg

(estimated).
[3]

Flash Point
~485.00 °F (251.60 °C)

(estimated).
[3]

Chemical and Surfactant Properties
Property Value/Description Source(s)

Chemical Name
Monoethanolamine Lauryl

Sulfate
[1][2]

INCI Name MEA-Lauryl Sulfate [1]

CAS Number 4722-98-9 [4]

Molecular Formula C₁₄H₃₃NO₅S [2][4]

Molar Mass Approximately 327.48 g/mol . [4]

pH (as supplied) 3.0 to 4.0 [1]

Critical Micelle Concentration

(CMC)

Varies; a key parameter

determined experimentally.
[5]

logP (o/w) 5.395 (estimated). [3]

Synthesis and Mechanism of Action
Synthesis of Monoethanolamine Lauryl Sulfate
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The synthesis of MEA-Lauryl Sulfate is a multi-step process involving the sulfation of lauryl

alcohol followed by neutralization with monoethanolamine.[1]

Raw Materials

Synthesis Process

Lauryl Alcohol

Step 1: Sulfation

Sulfating Agent
(e.g., Sulfuric Acid) Monoethanolamine (MEA)

Step 2: Neutralization

Lauryl Sulfuric Acid

Step 3: Purification

Crude Product

MEA-Lauryl Sulfate

Click to download full resolution via product page

Caption: Synthesis workflow for Monoethanolamine Lauryl Sulfate.
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Mechanism of Action: Micelle Formation
As a surfactant, MEA-Lauryl Sulfate reduces the surface tension of a liquid.[2] Above a specific

concentration, the Critical Micelle Concentration (CMC), individual surfactant molecules

(monomers) aggregate to form micelles. These structures are crucial for the cleansing and

emulsifying actions, as their hydrophobic cores can encapsulate oils and dirt, which can then

be washed away.[6]

Caption: The process of micelle formation by surfactants.

Experimental Protocols
Accurate characterization of MEA-Lauryl Sulfate requires standardized experimental

procedures. Below are detailed methodologies for determining its key properties.

General Experimental Workflow
The following diagram outlines a typical workflow for the physical and chemical characterization

of a surfactant like MEA-Lauryl Sulfate.
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Property Measurements

Data Analysis

Sample Preparation
(Aqueous Solutions of Varying Concentrations)

Viscosity Measurement
(Rotational Viscometer)

Surface Tension Measurement
(Tensiometer)

Conductivity Measurement
(Conductivity Meter)

CMC Determination
(Plotting Property vs. Concentration)

Data Reporting & Interpretation

Click to download full resolution via product page

Caption: General workflow for surfactant characterization.

Protocol for Viscosity Measurement
Objective: To determine the viscosity of MEA-Lauryl Sulfate solutions at various concentrations.

Apparatus:

Rotational viscometer[7][8]

Beakers

Precision scale

Magnetic stirrer and stir bar[8]
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Thermostatically controlled water bath (optional, for temperature control)

Procedure:

Solution Preparation: Prepare a series of aqueous solutions of MEA-Lauryl Sulfate at

different concentrations (e.g., measured in parts per million or weight percent). Ensure the

surfactant is fully dissolved using a magnetic stirrer.[8]

Instrument Calibration: Calibrate the viscometer according to the manufacturer's instructions,

often using deionized water or a standard viscosity fluid.[9]

Measurement:

Place a known volume of the surfactant solution into a beaker.

Immerse the viscometer spindle into the solution to the specified depth.

Allow the temperature of the sample to equilibrate.

Begin rotation of the spindle at a constant speed and record the torque required.[7] The

instrument software typically calculates the dynamic viscosity in mPa·s or cP.

Data Collection: Repeat the measurement for each concentration. For non-Newtonian fluids,

measurements should be taken at various shear rates.

Cleaning: Thoroughly clean the spindle and beaker between each measurement to prevent

cross-contamination.[8]

Protocol for Surface Tension and CMC Determination
Objective: To measure the surface tension of MEA-Lauryl Sulfate solutions and determine the

Critical Micelle Concentration (CMC).

Apparatus:

Surface Tensiometer (using Wilhelmy plate or Du Noüy ring method)[10][11]

Beakers
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Precision scale

Micropipettes for accurate dilution

Procedure:

Solution Preparation: Prepare a stock solution of MEA-Lauryl Sulfate at a concentration well

above the expected CMC. Create a series of dilutions from this stock solution.

Instrument Setup: Calibrate the tensiometer using a liquid with a known surface tension,

such as deionized water. Ensure the platinum plate or ring is impeccably clean.

Measurement:

Starting with the most dilute solution, measure the surface tension. The Wilhelmy plate

method involves immersing a plate into the liquid and measuring the force exerted on it.

[11]

The Du Noüy ring method measures the force required to pull a platinum ring from the

liquid's surface.[3]

Data Collection: Measure the surface tension for each concentration, moving from most

dilute to most concentrated.

CMC Determination:

Plot the measured surface tension (γ) as a function of the logarithm of the surfactant

concentration (log C).[12]

The plot will typically show a sharp decrease in surface tension followed by a plateau.

The CMC is the concentration at the point of intersection between the two linear portions

of the graph.[5][12]

Protocol for CMC Determination via Conductivity
Objective: To determine the CMC of an ionic surfactant like MEA-Lauryl Sulfate by measuring

the change in electrical conductivity.
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Apparatus:

Conductivity meter with a temperature-compensated probe

Beakers

Precision scale

Magnetic stirrer

Procedure:

Solution Preparation: Prepare a series of MEA-Lauryl Sulfate solutions of varying

concentrations in deionized water.

Measurement:

Immerse the conductivity probe in each solution.

Allow the reading to stabilize and record the specific conductivity (in µS/cm or mS/cm).

Data Analysis:

Plot the specific conductivity versus the surfactant concentration.[12]

The graph will show two linear regions with different slopes. Below the CMC, conductivity

increases steadily with concentration. Above the CMC, the slope of the line changes

because the newly formed micelles have a lower mobility than the individual ions.

The CMC is the concentration at which the break in the slope occurs.[12]

Disclaimer: This document is intended for informational purposes for a technical audience. All

experimental work should be conducted in a controlled laboratory environment, adhering to all

relevant safety protocols and using appropriate personal protective equipment. The provided

property values may vary depending on the specific grade and purity of the material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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